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Compound of Interest

Compound Name: (S)-propane-1,2-diol

Cat. No.: B1200883

An In-Depth Technical Guide to the Physical Properties of (S)-propane-1,2-diol

This technical guide provides a comprehensive overview of the key physical properties of (S)-
propane-1,2-diol, also known as (S)-propylene glycol. The information is intended for
researchers, scientists, and professionals in drug development who require accurate and
detailed data for their work. This document includes a summary of quantitative data, detailed
experimental protocols for determining these properties, and a logical workflow diagram for the
characterization of such a chemical substance.

Physical Properties of (S)-propane-1,2-diol

(S)-propane-1,2-diol is a viscous, colorless liquid that is nearly odorless and has a faintly
sweet taste. It is a chiral compound and the (S)-enantiomer of propane-1,2-diol. It is miscible
with a wide range of solvents, including water, acetone, and chloroform.

Summary of Quantitative Data

The following table summarizes the key physical properties of (S)-propane-1,2-diol based on
data from various chemical suppliers and databases.
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Property Value Conditions Citations
Boiling Point 186-188 °C at 765 mmHg [1112113114]
187.3°C [5]

Density 1.036 g/mL at 20 °C [21[31[4]
1.04 g/mL at 25 °C [1]

Molecular Weight 76.09 g/mol [6]

Melting Point -60 °C [51[7]

Refractive Index n20/D 1.432 [21[3114]

Optical Rotation [0]20/D +16.5° neat

Experimental Protocols

While specific experimental reports for the determination of the physical properties of (S)-

propane-1,2-diol are not publicly available, the following sections describe detailed, standard

methodologies for measuring the boiling point and density of a liquid chemical such as (S)-

propane-1,2-diol.

Determination of Boiling Point by Ebulliometry

This method involves heating the liquid to its boiling point and measuring the temperature of

the vapor that is in equilibrium with the boiling liquid.

Apparatus:

¢ Round-bottom flask

e Heating mantle

o Reflux condenser

o Thermometer (calibrated)

 Boiling chips
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e Clamps and stand

Procedure:

Place a small volume (e.g., 10-15 mL) of (S)-propane-1,2-diol into a clean, dry round-
bottom flask.

e Add a few boiling chips to the flask to ensure smooth boiling.

o Set up the apparatus for distillation, with the flask in the heating mantle and the reflux
condenser attached vertically above the flask.

 Insert a calibrated thermometer through the condenser, ensuring the thermometer bulb is
positioned so that the top of the bulb is level with the bottom of the side-arm of the distillation
head. This ensures the thermometer measures the temperature of the vapor, not the liquid.

e Begin heating the sample gently with the heating mantle.
» Observe the liquid as it begins to boil and a ring of condensing vapor rises up the flask.

» The boiling point is the temperature at which the vapor temperature stabilizes while the liquid
is actively boiling and the condensate is returning to the flask.[8][9]

» Record the stable temperature reading from the thermometer as the boiling point.

» Record the atmospheric pressure at the time of the measurement, as boiling point is
pressure-dependent.

Determination of Density using a Pychometer

A pycnometer is a flask with a specific, accurately known volume, used to determine the
density of a liquid with high precision.

Apparatus:
e Pycnometer (e.g., 10 mL or 25 mL)

e Analytical balance (accurate to £0.0001 g)
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o Constant temperature water bath

e Thermometer

Procedure:

Clean and thoroughly dry the pycnometer.
o Determine and record the mass of the empty, dry pycnhometer using an analytical balance.

« Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 20.0 °C or 25.0 °C) until the water reaches thermal equilibrium.

» Carefully adjust the volume of the water to the pycnometer's calibration mark, ensuring there
are no air bubbles.

 Remove the pycnometer from the water bath, dry the outside completely, and record its
mass.

o Empty and dry the pycnometer again.
 Fill the pycnometer with (S)-propane-1,2-diol and repeat steps 3-5.

o Calculation:

[e]

Mass of water = (Mass of pycnometer + water) - (Mass of empty pycnometer)

o

Volume of pycnometer = Mass of water / Density of water at the specific temperature
(known value)

o

Mass of (S)-propane-1,2-diol = (Mass of pycnometer + (S)-propane-1,2-diol) - (Mass of
empty pychometer)

o

Density of (S)-propane-1,2-diol = Mass of (S)-propane-1,2-diol / Volume of pycnometer

Workflow for Physical Property Determination
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The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a liquid chemical like (S)-propane-1,2-diol.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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